3-{[2-(4-Chlorophenyl)pyrrolidin-1-yl]carbonyl}pyrazolo[1,5-a]pyrimidine

• IUPAC Name: [2-(4-chlorophenyl)pyrrolidin-1-yl]-pyrazolo[1,5-a]pyrimidin-3-ylmethanone
• InChI: InChI=1S/C17H15ClN4O/c18-13-6-4-12(5-7-13)15-3-1-9-21(15)17(23)14-11-20-22-10-2-8-19-16(14)22/h2,4-8,10-11,15H,1,3,9H2
• InChI Key: MZYDUDQMBFJMIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=C3N=CC=CN3N=C2)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol

Description

“3-{[2-(4-Chlorophenyl)pyrrolidin-1-yl]carbonyl}pyrazolo[1,5-a]pyrimidine” is a complex organic compound that contains a pyrazolo[1,5-a]pyrimidine core. Pyrazolo[1,5-a]pyrimidines are important and versatile scaffolds in drug design and discovery. They have been studied for their potential pharmacological activities.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines often involves the use of catalyzed reactions. For instance, Cu (I) catalyzed 1,3 dipolar cycloaddition reaction has been used with synthesized glycone and aglycone intermediates to transform designed triazole-linked pyrazolo[1,5-a]pyrimidine-based glycohybrids.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of multiple ring structures, including a pyrazolo[1,5-a]pyrimidine core and a pyrrolidine ring.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are likely to be complex and may involve various synthetic approaches.

Future Directions

The future directions for “3-{[2-(4-Chlorophenyl)pyrrolidin-1-yl]carbonyl}pyrazolo[1,5-a]pyrimidine” could involve further exploration of its synthesis methods, chemical reactions, and potential pharmacological activities.